Protein OS-9 (438-446)
Description
Protein OS-9
Scientific Research Applications
Protein Structure Prediction
Protein OS-9, like many other proteins, can be studied using computational methods for predicting protein structures. AlphaFold, a neural network-based model, has significantly advanced this field, enabling the prediction of protein structures with atomic accuracy, even when no similar structure is known (Jumper et al., 2021).
Role in ER-Associated Degradation
The OS-9 protein is involved in ER-associated glycoprotein degradation (ERAD). It has been found that OS-9 binds to cells through certain amino acid residues and this binding is affected by various treatments. This suggests its critical role in the process of misfolded proteins entering ERAD (Mikami et al., 2010).
Proteomics and Nutrition Research
In the broader field of proteomics, the study of proteins like OS-9 contributes to understanding dietary and body proteins, nutrient metabolism, and the identification of biomarkers for nutritional status and diseases (Wang et al., 2006).
Interaction with Other Proteins
OS-9 has been shown to interact specifically with other proteins, such as the intracellular region of the membrane proteinase meprin β. This interaction is vital for the maturation and ER-to-Golgi translocation of meprin β, suggesting OS-9's role in protein transport and processing (Litovchick et al., 2002).
Involvement in Hypoxic Response
OS-9 has been identified as part of a multiprotein complex involved in the oxygen-dependent degradation of hypoxia-inducible factor (HIF), playing a role in the cellular response to hypoxia (Flashman et al., 2005).
Role in Endoplasmic Reticulum Stress Response
OS-9 is upregulated in response to endoplasmic reticulum stress and facilitates the ubiquitination of misfolded glycoproteins, indicating its essential role in the ER quality control system (Alcock & Swanton, 2009).
properties
sequence |
KELEGILLL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Protein OS-9 (438-446) |
Origin of Product |
United States |
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